Cas no 22161-81-5 (S-(+)-Ketoprofen)

S-(+)-Ketoprofen Properties

Names and Identifiers

• (S)-(+)-ketoprofen
• S-(+)-Ketoprofen
• (S)-ketoprofen
• Dexketoprofen
• (D)-KETOPROFEN
• (S)-2-(3-Benzoylphenyl)propanoic acid
• (2S)-2-(3-benzoylphenyl)propanoic acid
• Keral
• S-ketoprofen
• (S)-(+)-2-(3-Benzoylphenyl)propionic acid
• (+)-Ketoprofen
• (+)-3-Benzoylhydratropic acid
• Dexketoprofen [INN]
• (S)-3-Benzoyl-alpha-methylbenzeneacetic acid
• (+)-(S)-m-Benzoylhydratropic acid
• Hydratropic acid, m-benzoyl-, (+)-
• 6KD9E78X68
• Dexketoprofen (INN)
• (S)-2-(3-Benzoylphenyl)propionic acid
• (S)-(+)-2-(3-Benzoylphenyl)propionic aci
• (+)-2-(3-BENZOYLPHENYL)PROPIONIC ACID
• CS-8173
• 9KL
• (S)-2-(3-Benzoyl-phenyl)-propionic acid
• SCHEMBL66987
• BMK1-B7
• s5192
• CCG-100611
• D94685
• (2S)-2-[3-(benzenecarbonyl)phenyl]propanoic acid
• BCP13810
• NS00121038
• A878675
• Ketoprofen, (s)-
• (2S)-2-(3-BENZOYLPHENYL)PROPIONIC ACID
• HMS2234M14
• DKYWVDODHFEZIM-NSHDSACASA-N
• HY-B2137
• MLS001333189
• (S)-(+)-3-Benzoyl-?-methylbenzeneacetic Acid
• DEXKETOPROFEN [WHO-DD]
• Arveles
• BDBM50088570
• BK166230
• SMR000857177
• (S)-(+)-3-Benzoyl-alpha-methylbenzeneacetic acid
• CHEBI:76128
• 22161-81-5
• HMS2090M22
• DB09214
• Q425440
• S-(+)-Ketoprofen; (S)-ketoprofen; Dexketoprofen
• CHEMBL75435
• W-201922
• Benzeneacetic acid, 3-benzoyl-.alpha.-methyl-, (.alpha.S)-
• AKOS015913672
• BENZENEACETIC ACID, 3-BENZOYL-.ALPHA.-METHYL-, (S)-
• (S)-(+)-Ketoprofen, 99%
• AS-17683
• BiomolKI_000007
• Benzeneacetic acid, 3-benzoyl-alpha-methyl-, (S)-
• AB00918363-05
• Dexketoprofen [INN:BAN]
• DTXSID40905141
• (S)-Ketoprofen;Dexketoprofen
• MFCD00673316
• AC-8103
• Benzeneacetic acid, 3-benzoyl-?-methyl-, (S)-Hydratropic acid, m-benzoyl-, (+)-
• NCGC00142585-02
• (S)-(+)-2-(3-benzoylphenyl) propionic acid
• MLS001333190
• (S)-(+)-3-Benzoyl-alpha-methylbenzeneacetic 5
• 2-(3-Benzoyl-phenyl)-propionic acid
• NCGC00142585-01
• BiomolKI2_000017
• D07269
• UNII-6KD9E78X68
• EN300-7359590
• (.ALPHA.S)-3-BENZOYL-.ALPHA.-METHYLBENZENEACETIC ACID
• (S)-(+)-Ketoprofen?
• dexketoprofen sodium
• M02AA27
• dexketoprofenum
• BENZENEACETIC ACID, 3-BENZOYL-ALPHA-METHYL-, (ALPHAS)-
• Dexketoprofeno
• (ALPHAS)-3-BENZOYL-ALPHA-METHYLBENZENEACETIC ACID
• dexketoprofene
• DTXCID101334245
• M01AE17
• 3-benzoyl-alpha-methyl benzeneacetic acid
• +Expand

• MDL： MFCD00673316
• InChIKey： DKYWVDODHFEZIM-NSHDSACASA-N
• Inchi： 1S/C16H14O3/c1-11(16(18)19)13-8-5-9-14(10-13)15(17)12-6-3-2-4-7-12/h2-11H,1H3,(H,18,19)/t11-/m0/s1
• SMILES： O([H])C([C@@]([H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C(C(C2C([H])=C([H])C([H])=C([H])C=2[H])=O)C=1[H])=O

Computed Properties

• Exact Mass: 254.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 254.094
• Heavy Atom Count: 19
• Complexity: 331
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 3.10570
• PSA: 54.37000
• Refractive Index: 1.592
• Boiling Point: 431.316°C at 760 mmHg
• Melting Point: 75-78 °C (lit.)
• Flash Point: 228.8±20.5 °C
• Solubility: In vitro: DMSO solubility ≥ 125 mg/ml (491.58 mm) * "≥" means soluble, but saturation unknown
• Color/Form: solid
• Solubility: Not determined
• Specific Rotation: +49° (c=1, MeOH)
• Optical Activity: [α]22/D +49°, c = 1 in methanol
• Density: 1.198

S-(+)-Ketoprofen Security Information

• Symbol: GHS06 GHS09
• RTECS：CY1572790
• WGK Germany：3
• Safety Instruction： 26-60-61
• Risk Phrases：R25; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2811 6
• Hazard Statement： H301-H315-H319-H335-H400
• Warning Statement： P261-P273-P301+P310-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 22-36/37/38-50/53
• Signal Word：Danger
• HazardClass：6.1

S-(+)-Ketoprofen Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2942000000

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients